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Compound of Interest

Ethyl 2-(2-ethoxy-2-oxoethyl)-4-
Compound Name:
nitrobenzoate

CAS No.: 1253790-99-6

Cat. No.: B597957

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

A Note on Nomenclature: Identifying the Core
Compound

The compound of interest for this technical guide is Diethyl 2-(4-nitrobenzyl)malonate, which is
assigned the CAS Number 7598-70-1.[1][2][3][4] It is important to clarify that the name "Ethyl
2-(2-ethoxy-2-oxoethyl)-4-nitrobenzoate" is not the standard IUPAC nomenclature and does
not readily correspond to a registered chemical substance. Based on the structural fragments
implied by this name, Diethyl 2-(4-nitrobenzyl)malonate is the correctly named chemical entity
and will be the focus of this guide.

Introduction: A Versatile Building Block in Synthesis

Diethyl 2-(4-nitrobenzyl)malonate is a derivative of diethyl malonate, a cornerstone reagent in
organic synthesis. The presence of the nitrobenzyl group makes this compound a particularly
valuable intermediate for the synthesis of a variety of more complex molecules, especially in
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the realm of medicinal chemistry and drug development. The activated methylene group
flanked by two ester functionalities provides a nucleophilic center for further elaboration, while
the nitro group offers a handle for a range of chemical transformations, most notably reduction
to an amine. This dual functionality allows for the construction of diverse molecular scaffolds.

Physicochemical Properties

A comprehensive understanding of a compound's physical and chemical properties is
paramount for its effective use in a laboratory setting. The key properties of Diethyl 2-(4-
nitrobenzyl)malonate are summarized in the table below.

Property Value

CAS Number 7598-70-1

Molecular Formula C14H17NOe

Molecular Weight 295.29 g/mol [1][2]

Appearance Information not available

Boiling Point 162.3 °C[4]

Storage Sealed in dry, room temperature[1]

Synthesis and Purification

The most common and efficient method for the synthesis of Diethyl 2-(4-nitrobenzyl)malonate
is the alkylation of diethyl malonate with a suitable 4-nitrobenzyl halide.

Synthesis Workflow

The overall synthetic pathway can be visualized as a two-step process: the deprotonation of
diethyl malonate to form a nucleophilic enolate, followed by the nucleophilic substitution of the
halide on the 4-nitrobenzyl electrophile.
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Caption: General workflow for the synthesis of Diethyl 2-(4-nitrobenzyl)malonate.

Detailed Experimental Protocol

This protocol is a representative procedure for the synthesis of Diethyl 2-(4-
nitrobenzyl)malonate.
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Materials:

e Diethyl malonate

e 4-Nitrobenzyl bromide (or chloride)

o Potassium carbonate (or another suitable base)

o Dimethylformamide (DMF) or other suitable polar aprotic solvent
o Ethyl acetate

o Water

e Anhydrous magnesium sulfate

o Standard laboratory glassware and magnetic stirrer

Procedure:

» To a stirred solution of diethyl malonate (1.1 equivalents) in dimethylformamide, add
potassium carbonate (1.5 equivalents) under an inert atmosphere.

 Stir the mixture at room temperature for approximately 15 minutes to facilitate the formation
of the malonate enolate.

e Slowly add a solution of 4-nitrobenzyl bromide (1.0 equivalent) in dimethylformamide to the
reaction mixture.

o Continue stirring at room temperature for 2-4 hours. The progress of the reaction should be
monitored by thin-layer chromatography (TLC).

e Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3 x
volume of the aqueous layer).

o Combine the organic layers and wash with brine, then dry over anhydrous magnesium
sulfate.
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« Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

» Purify the crude product by column chromatography on silica gel, eluting with a suitable
solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure Diethyl 2-(4-
nitrobenzyl)malonate.

Analytical Characterization

Confirming the identity and purity of the synthesized Diethyl 2-(4-nitrobenzyl)malonate is
crucial. The following are expected analytical data:

'H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl
groups (a quartet and a triplet), the benzylic protons (a triplet coupled to the methine proton),
the methine proton of the malonate backbone (a triplet coupled to the benzylic protons), and
the aromatic protons of the 4-nitrophenyl group (two doublets in the downfield region).

e 13C NMR: The carbon NMR spectrum will display distinct resonances for the carbonyl
carbons of the ester groups, the carbons of the aromatic ring, the methine and methylene
carbons of the malonate and benzyl fragments, and the carbons of the ethyl groups.

¢ Infrared (IR) Spectroscopy: The IR spectrum will exhibit strong absorption bands
corresponding to the C=0 stretching of the ester groups (around 1730-1750 cm~1), the
asymmetric and symmetric stretching of the nitro group (around 1520 and 1350 cm~1
respectively), and C-H stretching and bending vibrations.

e Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak
corresponding to the molecular weight of the compound (295.29 g/mol ), along with
characteristic fragmentation patterns.

Applications in Drug Development and Organic
Synthesis

Diethyl 2-(4-nitrobenzyl)malonate is a versatile intermediate with significant potential in drug
discovery and development. Its utility stems from the ability to further functionalize the molecule
at both the malonate and the nitrobenzyl moieties.
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» Synthesis of Amino Acids and Derivatives: The nitro group can be readily reduced to an
amine, providing a key precursor for the synthesis of unnatural amino acids and
peptidomimetics. These are valuable building blocks in the design of novel therapeutic
agents.

e Precursor to Heterocyclic Compounds: The malonate functionality can be used to construct a
variety of heterocyclic rings, which are prevalent scaffolds in many approved drugs.

 Intermediate for Anti-inflammatory Agents: Related arylmethylmalonate esters are known
intermediates in the preparation of 2-arylpropionic acids, a class of non-steroidal anti-
inflammatory drugs (NSAIDs).[5]

o General Synthetic Utility: Diethyl malonate and its derivatives are widely used in the
synthesis of barbiturates, artificial flavorings, and various other medicinally relevant
compounds.[6][7] The introduction of the 4-nitrobenzyl group expands this utility by providing
a site for further chemical modification.

Chemical Reactivity and Handling
Reactivity Profile

The reactivity of Diethyl 2-(4-nitrobenzyl)malonate is dominated by three main features:

e The Acidic a-Proton: The methine proton on the carbon between the two carbonyl groups is
acidic and can be removed by a base to form a stable enolate. This enolate is a potent
nucleophile and can react with a variety of electrophiles.

e The Ester Groups: The two ethyl ester groups can undergo hydrolysis under acidic or basic
conditions to yield the corresponding dicarboxylic acid. They can also be subject to
transesterification reactions.

e The Nitro Group: The nitro group is a strong electron-withdrawing group and can be reduced
to an amine using various reducing agents (e.g., Hz/Pd-C, SnCI2/HCI). This transformation is
fundamental to its use in the synthesis of amino-containing target molecules.

Safety and Handling

Hazard Statements:
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H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Handling:
e Use in a well-ventilated area, preferably in a fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

» Avoid inhalation of dust or vapors.
¢ Avoid contact with skin and eyes.
Storage:

o Store in a tightly sealed container in a cool, dry place away from incompatible materials.[1]

Conclusion

Diethyl 2-(4-nitrobenzyl)malonate is a valuable and versatile chemical intermediate with
significant applications in organic synthesis, particularly in the field of drug discovery. Its
straightforward synthesis, coupled with the diverse reactivity of its functional groups, makes it
an important building block for the construction of complex molecular architectures. A thorough
understanding of its properties, synthesis, and handling is essential for its safe and effective
utilization in the research and development of new therapeutic agents.
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References

A comprehensive list of references will be compiled and provided in the final version of the
technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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